Cas no 1038994-32-9 (ethyl 4-oxo-8-phenyl-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxylate)

• Product Name: ethyl 4-oxo-8-phenyl-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxylate
• CAS No: 1038994-32-9
• MF: C₁₄H₁₄N₄O₃
• MW: 286.285962581635
• MDL: MFCD11986652
• CID: 5069173
• PubChem ID: 44116750
• Update Time: 2025-05-19

ethyl 4-oxo-8-phenyl-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-oxo-8-phenyl-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxylate
• ethyl 4-oxo-8-phenyl-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3-carboxylate
• ethyl 4-oxo-8-phenyl-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxylate

• MDL： MFCD11986652
• Inchi： 1S/C14H14N4O3/c1-2-21-13(20)11-12(19)18-9-8-17(14(18)16-15-11)10-6-4-3-5-7-10/h3-7H,2,8-9H2,1H3
• InChI Key： HXGCZLLXFXHDNM-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)OCC)=NN=C2N1CCN2C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 508
• XLogP3: 1.5
• Topological Polar Surface Area: 74.6

Additional information on ethyl 4-oxo-8-phenyl-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxylate

Comprehensive Overview of Ethyl 4-oxo-8-phenyl-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxylate (CAS No. 1038994-32-9)

The compound ethyl 4-oxo-8-phenyl-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxylate (CAS No. 1038994-32-9) is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring an imidazo[2,1-c][1,2,4]triazine core, has garnered attention for its versatility in drug discovery and material science applications. Researchers are increasingly exploring its role as a building block for novel bioactive compounds, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for imidazo-triazine derivatives like ethyl 4-oxo-8-phenyl-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxylate has surged due to their structural similarity to purine bases, making them attractive for medicinal chemistry applications. The compound's CAS 1038994-32-9 is frequently searched in scientific databases, reflecting its growing importance in high-throughput screening and combinatorial chemistry. Its ethyl ester functionality enhances solubility, a critical factor in drug formulation and bioavailability optimization.

The synthesis of ethyl 4-oxo-8-phenyl-imidazo-triazine-3-carboxylate typically involves multi-step reactions starting from phenyl-substituted precursors. Current research focuses on improving yield through green chemistry approaches, aligning with the pharmaceutical industry's push toward sustainable synthesis. Analytical characterization using NMR spectroscopy, mass spectrometry, and X-ray crystallography confirms the compound's structural integrity, with the phenyl group at position 8 contributing to its distinctive physicochemical properties.

From a structure-activity relationship perspective, the 4-oxo group and triazine ring in CAS 1038994-32-9 are pharmacophoric elements that enable hydrogen bonding with biological targets. Computational studies suggest potential interactions with enzyme active sites, particularly those involving ATP-binding domains. These findings position the compound as a valuable scaffold for designing next-generation therapeutics targeting inflammatory pathways and metabolic disorders.

In material science, the π-conjugated system of ethyl 4-oxo-8-phenyl-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxylate shows promise for organic electronic applications. Its fluorescence properties are being investigated for sensor development and optoelectronic devices, responding to the growing interest in smart materials. The compound's stability under various pH conditions makes it suitable for formulation excipients in controlled-release systems.

Quality control protocols for 1038994-32-9 emphasize HPLC purity analysis and residual solvent testing to meet pharmaceutical standards. Storage recommendations typically suggest protection from moisture at controlled temperatures, with studies confirming stability for extended periods when properly handled. These characteristics support its inclusion in preclinical research pipelines across multiple therapeutic areas.

The commercial availability of ethyl 4-oxo-8-phenyl-imidazo-triazine carboxylate through specialty chemical suppliers has facilitated broader academic and industrial research. Current patents highlight its utility in combination therapies, particularly where synergistic effects with existing drugs are observed. This aligns with trending searches for drug repurposing strategies and adjuvant development in precision medicine approaches.

Future directions for CAS 1038994-32-9 research include structure optimization through click chemistry modifications and exploration of its prodrug potential. The compound's balanced lipophilicity, as evidenced by logP calculations, suggests favorable blood-brain barrier permeability for central nervous system targets. These attributes contribute to its prominence in neuropharmacology discussions and neurodegenerative disease research forums.

Environmental fate studies indicate that ethyl 4-oxo-8-phenyl-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxylate undergoes biodegradation under standard conditions, addressing concerns about green chemistry metrics. This aspect is particularly relevant given increasing regulatory focus on sustainable pharmaceutical manufacturing. The compound's ecotoxicological profile is currently under investigation to support comprehensive risk assessment protocols.

In summary, 1038994-32-9 represents a multifaceted chemical entity with expanding applications across life sciences and advanced materials. Its structural features continue to inspire innovative research directions, from targeted drug delivery systems to functional nanomaterials. As synthetic methodologies advance and biological evaluations progress, this compound is poised to remain a significant focus in both academic and industrial research communities.